Cas no 2229450-43-3 (4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid)

4-Hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid is a functionalized cyclohexane derivative featuring both a hydroxyl group and a methanesulfonylmethyl substituent at the 1-position, along with a carboxylic acid moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for further derivatization. The presence of multiple reactive sites enables selective modifications, making it useful in the development of pharmaceuticals, agrochemicals, or specialty materials. The methanesulfonylmethyl group enhances reactivity in nucleophilic substitution reactions, while the hydroxyl and carboxyl groups provide additional handles for functionalization. Its rigid cyclohexane backbone may also contribute to stereochemical control in synthesis.
4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid structure
2229450-43-3 structure
Product Name:4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
CAS No:2229450-43-3
MF:C9H16O5S
MW:236.285342216492
CID:6198325
PubChem ID:165833846
Update Time:2025-06-08

4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
    • EN300-1990347
    • 2229450-43-3
    • Inchi: 1S/C9H16O5S/c1-15(13,14)6-9(8(11)12)4-2-7(10)3-5-9/h7,10H,2-6H2,1H3,(H,11,12)
    • InChI Key: LOVXJAQIKNOTBK-UHFFFAOYSA-N
    • SMILES: S(C)(CC1(C(=O)O)CCC(CC1)O)(=O)=O

Computed Properties

  • Exact Mass: 236.07184478g/mol
  • Monoisotopic Mass: 236.07184478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 100Ų

4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid

Research Brief on 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid (CAS: 2229450-43-3)

4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid (CAS: 2229450-43-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone functionalized with hydroxy, methanesulfonylmethyl, and carboxylic acid groups, exhibits potential applications in drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a scaffold for designing small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers synthesized a series of derivatives based on 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid and evaluated their biological activity. Preliminary results indicated moderate inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential for developing new anti-inflammatory drugs with improved selectivity profiles.

In the realm of oncology research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural analogs of 2229450-43-3 demonstrated promising activity against certain cancer cell lines. The methanesulfonylmethyl moiety was found to enhance cellular permeability while the carboxylic acid group facilitated interactions with target proteins. These findings highlight the compound's versatility as a pharmacophore in medicinal chemistry.

The synthetic accessibility of 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement is particularly significant for potential industrial applications, as it addresses previous challenges in large-scale production of this compound and its derivatives.

From a structural perspective, computational studies have revealed that the compound's unique conformation allows for favorable binding interactions with various biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) demonstrated that the spatial arrangement of functional groups in 2229450-43-3 creates multiple points of interaction with protein binding sites, making it a valuable template for rational drug design.

While the current research landscape shows promise, further investigation is needed to fully elucidate the therapeutic potential of 4-hydroxy-1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid and its derivatives. Ongoing studies are exploring its application in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. The compound's balanced physicochemical properties and synthetic tractability position it as an interesting candidate for future drug discovery efforts in the chemical biology and pharmaceutical fields.

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